(Z)-3-(tert-butyl)-N'-(4-methylbenzylidene)-1H-pyrazole-5-carbohydrazide

• IUPAC Name: 5-tert-butyl-N-[(Z)-(4-methylphenyl)methylideneamino]-1H-pyrazole-3-carboxamide
• InChI: InChI=1S/C16H20N4O/c1-11-5-7-12(8-6-11)10-17-20-15(21)13-9-14(19-18-13)16(2,3)4/h5-10H,1-4H3,(H,18,19)(H,20,21)/b17-10-
• InChI Key: ZOEKQGJHXAAQLM-YVLHZVERSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C=NNC(=O)C2=NNC(=C2)C(C)(C)C
• Isomeric SMILES: CC1=CC=C(C=C1)/C=N\NC(=O)C2=NNC(=C2)C(C)(C)C
• Molecular Formula: C16H20N4O
• Molecular Weight: 284.36 g/mol
• CAS No.: 1284273-95-5

Description

(Z)-3-(tert-butyl)-N'-(4-methylbenzylidene)-1H-pyrazole-5-carbohydrazide is a useful research compound. Its molecular formula is C16H20N4O and its molecular weight is 284.363. The purity is usually 95%.
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Scientific Research Applications

Molecular Docking and Spectroscopic Studies

A study by Karrouchi et al. (2021) synthesized and characterized a related compound, focusing on its potential as an anti-diabetic agent through molecular docking studies. The research highlighted the compound's stable structure in solution and low reactivity, which could be advantageous in drug design (Karrouchi et al., 2021).

Synthesis and Structural Analysis

The synthesis and evaluation of novel substituted pyrazole-5-carbohydrazide hydrazone derivatives, including studies on their growth inhibitory effects on A549 lung cancer cells, were conducted by Zheng et al. (2009). This study underscores the therapeutic potential of such compounds in cancer treatment (Zheng et al., 2009).

Hydrogen Bonded Chains and Aggregates

Research by Abonía et al. (2007) focused on the hydrogen-bonded chains and aggregates in pyrazole derivatives, providing insights into the structural basis that could influence the design of new materials or drugs by understanding the molecular interactions (Abonía et al., 2007).

Polymer Synthesis and Evaluation

Kumbharkar and Kharul (2009) explored the N-substitution of polybenzimidazoles using different alkyl groups derived from pyrazole compounds, aiming to improve the materials' physical properties. This research contributes to the development of polymers with enhanced solubility and gas separation potential (Kumbharkar & Kharul, 2009).